Cas no 169058-47-3 (3-methyl-4H-1,4-benzothiazine-2-carbohydrazide)

• Product Name: 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide
• CAS No: 169058-47-3
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 905129
• PubChem ID: 2727438
• Update Time: 2025-08-04

3-methyl-4H-1,4-benzothiazine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4H-benzo[b][1,4]thiazine-2-carbohydrazide
• 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide
• 3-METHYL-1,4(4H)-BENZOTHIAZINE-2-CARBOXYLIC ACID HYDRAZIDE
• AKOS002665492
• CS-0320831
• BRD-K72938376-001-01-3
• Maybridge4_003229
• CCG-249047
• STL169664
• HMS1530C17
• BS-4300
• DTXSID80369440
• 169058-47-3

• Inchi： 1S/C10H11N3OS/c1-6-9(10(14)13-11)15-8-5-3-2-4-7(8)12-6/h2-5,12H,11H2,1H3,(H,13,14)
• InChI Key： VRJBHUOXEDABKA-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 221.06243
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 67.15

Additional information on 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide

Introduction to 3-Methyl-4H-1,4-Benzothiazine-2-Carbohydrazide (CAS No. 169058-47-3)

3-Methyl-4H-1,4-benzothiazine-2-carbohydrazide (CAS No. 169058-47-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide consists of a benzothiazine ring system with a methyl group at the 3-position and a hydrazide moiety at the 2-position. The benzothiazine ring is a heterocyclic compound with a benzene ring fused to a thiazine ring, which is characterized by a sulfur and a nitrogen atom in the ring. The presence of the hydrazide functional group imparts additional reactivity and biological activity to the molecule.

Recent studies have explored the pharmacological properties of 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This suggests that 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide has also been investigated for its analgesic effects. Animal studies have demonstrated that this compound can effectively reduce pain responses in models of acute and chronic pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related signaling molecules.

The anticonvulsant activity of 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide has also been studied. In preclinical models of epilepsy, this compound has shown promising results in reducing seizure frequency and severity. The exact mechanism by which it exerts its anticonvulsant effects is not yet fully understood, but it may involve modulation of ion channels or neurotransmitter systems involved in seizure activity.

Beyond its therapeutic applications, 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide has also been studied for its potential as a lead compound in drug discovery. The unique combination of structural features and biological activities makes it an attractive starting point for the development of novel drugs with improved efficacy and safety profiles. Researchers are actively exploring structure-activity relationships (SAR) to optimize the pharmacological properties of this compound and its derivatives.

In terms of synthetic methods, several approaches have been reported for the preparation of 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide. One common method involves the reaction of 2-chloro-N′-(methylthio)benzohydrazide with hydrazine hydrate under appropriate conditions. This reaction typically yields high purity products with good yields. Other synthetic routes have also been developed to improve efficiency and scalability for large-scale production.

The safety profile of 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicity studies have shown that this compound has a favorable safety profile at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects in humans.

In conclusion, 3-methyl-4H-1,4-benzothiazine-2-carbohydrazide (CAS No. 169058-47-3) is a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory, analgesic, and anticonvulsant properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research aims to optimize its pharmacological properties and explore new applications in drug discovery and development.